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Compound of Interest

Compound Name: 1-Diethoxyphosphorylhexane
CAS No.: 16165-66-5
Cat. No.: B092617

Get Quote

Executive Summary & ldentification

1-Diethoxyphosphorylhexane (Systematic name: Diethyl hexylphosphonate) is an
organophosphorus ester often used in organic synthesis (e.g., Horner-Wadsworth-Emmons
reactions) and as an extractant.

CRITICAL WARNING: Do not confuse this compound with 1,1-Diethoxyethane (Acetal). While
search databases often conflate the two due to string similarity, their risk profiles differ
drastically. Acetal is highly flammable (FP -21°C); Diethyl hexylphosphonate is a combustible
liquid with a much higher flash point and distinct phosphorus-based combustion hazards.
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Chemical Property Data / Specification

16165-66-5 (Verify against label; synonyms
CAS Number ' _
include Diethyl P-hexylphosphonate)

Molecular Formula

Physical State Colorless to pale yellow liquid

>93°C (Estimated/Combustible Class I1IB). Treat

Flash Point .

as Combustible.

Organophosphorus combustion yields
Key Hazard Phosphorous Pentoxide (

), a corrosive desiccant.

Not P-listed or U-listed. Likely regulates as
RCRA Status D001 (if mixed with solvents) or Non-RCRA

Regulated waste requiring incineration.

Risk Assessment & Toxicology Context

As researchers, we must look beyond the Safety Data Sheet (SDS). While simple alkyl
phosphonates generally exhibit lower acute toxicity than their fluorinated counterparts (nerve
agents), they must be handled with the assumption of cholinesterase inhibition potential until
specific lot-analysis proves otherwise.

The Mechanism of Hazard

o Skin Absorption: The lipophilic hexyl chain facilitates dermal penetration. Once absorbed,
organophosphates can phosphorylate serine residues in acetylcholinesterase, though the
leaving group (ethoxy) in this compound makes it less reactive than chlorophosphates.

e Thermal Decomposition: In a fire or uncontrolled exothermic reaction, the phosphorus core
oxidizes to

, Which reacts instantly with moisture in mucous membranes to form phosphoric acid (

), causing severe respiratory damage.
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Pre-Disposal Stabilization & Segregation

The Golden Rule: Never dispose of organophosphorus compounds down the drain. Hydrolysis
Is slow and yields persistent phosphonic acids.

Segregation Logic
» Incompatible with: Strong Oxidizers (Peroxides, Nitric Acid) and Strong Bases (causes

hydrolysis to ethanol and phosphonic acid salts).

o Storage: Store in a dedicated "Organic - Phosphorus" or "General Organic" cabinet,
segregated from oxidizers.

Visualization: Segregation & Compatibility Matrix

The following diagram illustrates the critical decision logic for segregating this waste stream to
prevent immediate lab hazards.
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Figure 1: Chemical compatibility logic. Red dashed lines indicate high-risk combinations that
must be avoided during waste accumulation.

Disposal Protocol (Step-by-Step)
Phase 1: Personal Protective Equipment (PPE)
e Eyes: Chemical Splash Goggles (ANSI Z87.1).

» Hands (Splash): Nitrile gloves (minimum 0.11 mm thickness).
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e Hands (Immersion/Spill Cleanup):Silver Shield/4H (PE/EVAL) Laminate gloves.

o Why? Standard nitrile degrades upon prolonged exposure to organophosphorus esters.
Laminate gloves provide the necessary permeation resistance.

e Respiratory: If working outside a fume hood, use a half-mask with Organic Vapor/P100
cartridges.

Phase 2: Waste Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers if the
waste stream is potentially acidic due to partial hydrolysis.

e Venting: Use standard caps. Pressure buildup is unlikely unless mixed with incompatible

reagents.

Phase 3: The Disposal Workflow

Follow this logic to determine the final fate of the chemical.
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Waste Generation:
1-Diethoxyphosphorylhexane

Is the waste pure (>90%)
or mixed with solvents?

Pure Compound Mixed Solvent Stream

/

Label: '‘Non-Regulated Chemical Waste'

(Unless Flash Point <60°C) Check Mixture Flash Point

Flash Point < 60°C?

Lab Pack (Vial in Drum)

Label: Hazardous Waste Label: Organic Waste
(D001 Ignitable) (Toxic/Combustible)

DESTINATION:
High-Temp Incineration
(w/ P205 Scrubbing)

Click to download full resolution via product page

Figure 2: Decision matrix for classifying and packaging waste streams.
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Phase 4: Labeling & Documentation

Regardless of the specific mixture, the label must explicitly state "Contains
Organophosphates”. This alerts the Treatment, Storage, and Disposal Facility (TSDF) to use
incinerators equipped with caustic scrubbers to neutralize acidic phosphorus emissions.

o Proper Shipping Name (if pure): Environmentally Hazardous Substance, Liquid, n.o.s.
(Diethyl hexylphosphonate).[1][2][3]

o UN Number: UN 3082 (Class 9) is commonly applied if aquatic toxicity data is triggered,
otherwise "Non-Regulated" for ground transport in small quantities (check 49 CFR 173.155).

Emergency Procedures (Spill Response)

In the event of a benchtop spill (<500 mL):

o Evacuate & Ventilate: Remove ignition sources (though risk is low, prudence is required).[4]
e PPE Up: Don Silver Shield gloves and goggles.

o Contain: Use a non-combustible absorbent (Vermiculite or Clay/Kitty Litter).

o Note: Do not use paper towels as the primary absorbent if the liquid is hot or mixed with
oxidizers, as this increases fire load.

o Decontaminate: Scrub the surface with a mild alkaline detergent (pH 9-10) to facilitate
surface cleaning, followed by a water rinse. Collect all rinsate as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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